Cas no 38479-34-4 (1,4-Cyclohexanediol dimethacrylate)
38479-34-4 structure
Product Name:1,4-Cyclohexanediol dimethacrylate
CAS No:38479-34-4
MF:C14H20O4
MW:252.306204795837
CID:321458
PubChem ID:20156022
Update Time:2025-04-19
1,4-Cyclohexanediol dimethacrylate Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Cyclohexanediol dimethacrylate
- TRANS-1,4-CYCLOHEXANEDIOL DIMETHACRYLATE
- Bis(2-methylpropenoic acid)1,4-cyclohexanediyl ester
- cyclohexane-1,4-diyl bismethacrylate
- SCHEMBL372980
- NS00056795
- DTXSID801295872
- MFCD00080448
- [4-(2-methylprop-2-enoyloxy)cyclohexyl] 2-methylprop-2-enoate
- 38479-34-4
- SCHEMBL342182
- FT-0743038
- EINECS 253-965-7
- Cyclohexane-1,4-diyl bis(2-methylacrylate)
-
- Inchi: 1S/C14H20O4/c1-9(2)13(15)17-11-5-7-12(8-6-11)18-14(16)10(3)4/h11-12H,1,3,5-8H2,2,4H3
- InChI Key: OFIMLDVVRXOXSK-UHFFFAOYSA-N
- SMILES: O(C(C(=C)C)=O)C1CCC(CC1)OC(C(=C)C)=O
Computed Properties
- Exact Mass: 252.13600
- Monoisotopic Mass: 335.118925
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 1
- Complexity: 404
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 64.9
- XLogP3: 3.3
Experimental Properties
- Density: 1.05
- Melting Point: 50-52°C
- Boiling Point: 322 °C at 760 mmHg
- Flash Point: 151.6 °C
- Refractive Index: 1.478
- PSA: 52.60000
- LogP: 2.53620
1,4-Cyclohexanediol dimethacrylate Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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